N-[(4-methoxyphenyl)(phenyl)methyl]-2-(1-naphthyl)acetamide

• Molecular Formula: C26H23NO2
• Molecular Weight: 381.5 g/mol
• IUPAC Name: N-[(4-methoxyphenyl)-phenylmethyl]-2-naphthalen-1-ylacetamide
• InChI: InChI=1S/C26H23NO2/c1-29-23-16-14-21(15-17-23)26(20-9-3-2-4-10-20)27-25(28)18-22-12-7-11-19-8-5-6-13-24(19)22/h2-17,26H,18H2,1H3,(H,27,28)
• InChI Key: LMVSQYZAYBTPQE-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C(C2=CC=CC=C2)NC(=O)CC3=CC=CC4=CC=CC=C43

Description

N-[(4-methoxyphenyl)(phenyl)methyl]-2-(1-naphthyl)acetamide, also known as MNPA, is a chemical compound that has gained significant attention in the field of scientific research. MNPA is a synthetic compound that is widely used in various research studies due to its unique properties and potential applications.

Mechanism of Action

N-[(4-methoxyphenyl)(phenyl)methyl]-2-(1-naphthyl)acetamide acts as a selective inhibitor of fatty acid amide hydrolase (FAAH), an enzyme that is responsible for the breakdown of endocannabinoids in the body. By inhibiting FAAH, N-[(4-methoxyphenyl)(phenyl)methyl]-2-(1-naphthyl)acetamide increases the levels of endocannabinoids in the body, which in turn leads to various physiological effects.
Biochemical and Physiological Effects:
N-[(4-methoxyphenyl)(phenyl)methyl]-2-(1-naphthyl)acetamide has been shown to have various biochemical and physiological effects, including analgesic, anti-inflammatory, anxiolytic, and antidepressant effects. N-[(4-methoxyphenyl)(phenyl)methyl]-2-(1-naphthyl)acetamide has also been shown to improve memory and cognitive function in animal models.

Advantages and Limitations for Lab Experiments

N-[(4-methoxyphenyl)(phenyl)methyl]-2-(1-naphthyl)acetamide has several advantages as a research tool, including its high selectivity and potency towards FAAH, its ability to cross the blood-brain barrier, and its low toxicity. However, N-[(4-methoxyphenyl)(phenyl)methyl]-2-(1-naphthyl)acetamide also has some limitations, including its relatively short half-life and the need for specialized equipment and expertise to synthesize and handle the compound.

Future Directions

There are several potential future directions for N-[(4-methoxyphenyl)(phenyl)methyl]-2-(1-naphthyl)acetamide research, including the development of more potent and selective FAAH inhibitors, the investigation of the role of endocannabinoids in various disease states, and the development of N-[(4-methoxyphenyl)(phenyl)methyl]-2-(1-naphthyl)acetamide-based therapeutics for various medical conditions.
In conclusion, N-[(4-methoxyphenyl)(phenyl)methyl]-2-(1-naphthyl)acetamide is a unique and valuable research tool that has the potential to advance our understanding of various physiological and biochemical processes. Further research on N-[(4-methoxyphenyl)(phenyl)methyl]-2-(1-naphthyl)acetamide and its applications may lead to the development of new drugs and therapies for various medical conditions.

Synthesis Methods

N-[(4-methoxyphenyl)(phenyl)methyl]-2-(1-naphthyl)acetamide is synthesized through a multi-step process that involves the reaction of 1-naphthylacetic acid with 4-methoxybenzyl chloride and phenylmagnesium bromide. The resulting product is then subjected to further purification steps to obtain the final product, N-[(4-methoxyphenyl)(phenyl)methyl]-2-(1-naphthyl)acetamide.

Scientific Research Applications

N-[(4-methoxyphenyl)(phenyl)methyl]-2-(1-naphthyl)acetamide has been extensively studied in various scientific research fields, including pharmacology, neuroscience, and medicinal chemistry. N-[(4-methoxyphenyl)(phenyl)methyl]-2-(1-naphthyl)acetamide is primarily used as a research tool to investigate the mechanism of action and physiological effects of various compounds and drugs.